Cas no 149284-09-3 (rac-methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate)

• Product Name: rac-methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate
• CAS No: 149284-09-3
• MF: C₅H₁₁NO₄
• MW: 149.145141839981
• CID: 5655192
• PubChem ID: 165890476
• Update Time: 2025-07-24

rac-methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• rac-methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate
• EN300-27730938
• 149284-09-3

• Inchi： 1S/C5H11NO4/c1-10-5(9)4(8)3(7)2-6/h3-4,7-8H,2,6H2,1H3/t3-,4-/m0/s1
• InChI Key： SPWKLEFMEPQNLQ-IMJSIDKUSA-N
• SMILES： O[C@@H](CN)[C@@H](C(=O)OC)O

Computed Properties

• Exact Mass: 149.06880783g/mol
• Monoisotopic Mass: 149.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 92.8Ų

Additional information on rac-methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate

Chemical Profile of Rac-Methyl (2R,3R)-4-Amino-2,3-Dihydroxybutanoate (CAS No. 149284-09-3)

Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate, a compound with the chemical identifier CAS No. 149284-09-3, is a significant molecule in the field of chemical biology and pharmaceutical research. This compound belongs to a class of chiral amino acids that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.

The structural configuration of Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate is characterized by its stereochemistry, which plays a crucial role in its biological interactions. The presence of two stereocenters at the C2 and C3 positions, with the specific (2R,3R) configuration, contributes to its unique pharmacological properties. This stereochemical arrangement is essential for the compound's ability to interact with biological targets in a selective manner.

In recent years, there has been growing interest in the development of chiral amino acid derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, metabolic diseases, and inflammation. The< strong>4-amino-2,3-dihydroxybutanoate moiety is particularly noteworthy due to its role as a building block in the synthesis of more complex molecules with enhanced biological activity.

One of the most compelling aspects of Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate is its potential as a precursor in the synthesis of novel drug candidates. Researchers have leveraged its structural features to develop derivatives with improved pharmacokinetic profiles and reduced side effects. For instance, studies have demonstrated that modifications at the stereocenters can significantly alter the compound's bioavailability and metabolic stability.

The< strong>methyl ester group attached to the amino acid backbone further enhances the compound's versatility. This functional group allows for easy derivatization and modification, enabling chemists to tailor the molecule for specific biological applications. The ester group also contributes to the compound's solubility in both aqueous and organic solvents, facilitating its use in various experimental systems.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate. These improvements have been instrumental in conducting large-scale biochemical assays and preclinical studies. The availability of high-purity samples has allowed researchers to thoroughly investigate the compound's interactions with biological targets and assess its potential therapeutic efficacy.

In the realm of drug discovery, Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate has been explored as a lead compound for several therapeutic indications. Its structural motif is reminiscent of natural amino acids found in enzymes and signaling pathways involved in critical physiological processes. This similarity has prompted investigations into its potential role as an enzyme inhibitor or modulator of cellular signaling cascades.

For example, studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammation and oxidative stress. These effects are particularly relevant given the increasing recognition of these pathways in various chronic diseases. Additionally, the< strong>4-amino group provides a site for further functionalization, allowing researchers to introduce additional pharmacophores that could enhance binding affinity and selectivity.

The< strong>2-hydroxy and< strong>3-hydroxy groups contribute to the compound's ability to engage with hydrophilic pockets on biological targets. These hydroxyl moieties can form hydrogen bonds with polar residues in proteins or nucleic acids, thereby stabilizing interactions and improving binding affinity. The presence of multiple hydroxyl groups also makes this compound a valuable scaffold for designing molecules with enhanced solubility and bioavailability.

Ongoing research continues to uncover new applications for Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate beyond traditional drug development. Its unique structural features make it an attractive candidate for use in biocatalysis and synthetic biology applications. For instance, researchers are exploring its potential as a substrate for enzymatic reactions that could be harnessed for producing high-value biochemicals.

The compound's stereochemical purity is another critical factor that has driven interest in its use as a reference standard or intermediate in synthetic pathways. High enantiomeric purity ensures consistent biological activity across different batches of material, which is essential for reproducible experimental results. Advances in chiral resolution techniques have made it possible to produce Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate with high enantiomeric excess (>99%), meeting the stringent requirements of pharmaceutical research.

In conclusion, Rac-Methyl (2R,3R)-4-amino-2,3-dihydroxybutanoate represents a promising compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—particularly its stereochemistry—and functional groups make it a versatile building block for developing novel therapeutics. As research continues to uncover new applications for this molecule، it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.